Cas no 23676-57-5 (N-(4-Chlorobenzyl)pyrimidin-2-amine)
N-(4-Chlorobenzyl)pyrimidin-2-amine Chemical and Physical Properties
Names and Identifiers
-
- N-(4-Chlorobenzyl)pyrimidin-2-amine
- N-[(4-chlorophenyl)methyl]pyrimidin-2-amine
- MLS001172215
- SR-01000063607-1
- 23676-57-5
- SMR000588506
- HMS2857L12
- Z31195512
- CHEMBL1570239
- AKOS008922581
- DTXSID401324281
- 2-Pyrimidinamine, N-[(4-chlorophenyl)methyl]-
- SR-01000063607
- SB59399
-
- Inchi: 1S/C11H10ClN3/c12-10-4-2-9(3-5-10)8-15-11-13-6-1-7-14-11/h1-7H,8H2,(H,13,14,15)
- InChI Key: GXHXQTORZZKVMA-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)CNC1N=CC=CN=1
Computed Properties
- Exact Mass: 219.0563250g/mol
- Monoisotopic Mass: 219.0563250g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 175
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 37.8Ų
N-(4-Chlorobenzyl)pyrimidin-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM164739-1g |
N-(4-chlorobenzyl)pyrimidin-2-amine |
23676-57-5 | 95% | 1g |
$207 | 2024-07-28 | |
| Chemenu | CM164739-5g |
N-(4-chlorobenzyl)pyrimidin-2-amine |
23676-57-5 | 95% | 5g |
$539 | 2021-08-05 |
N-(4-Chlorobenzyl)pyrimidin-2-amine Related Literature
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Wenjie Zhao,Hua Hou,Yuchun Jin,Zhixiang Zeng,Xuedong Wu,Qunji Xue RSC Adv., 2014,4, 60307-60315
Additional information on N-(4-Chlorobenzyl)pyrimidin-2-amine
N-(4-Chlorobenzyl)pyrimidin-2-amine: A Comprehensive Overview of CAS No. 23676-57-5
N-(4-Chlorobenzyl)pyrimidin-2-amine (CAS No. 23676-57-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic properties and its role in the development of novel drugs. In this comprehensive overview, we will delve into the chemical structure, synthesis methods, biological activities, and recent advancements in the research and development of N-(4-Chlorobenzyl)pyrimidin-2-amine.
Chemical Structure and Properties
N-(4-Chlorobenzyl)pyrimidin-2-amine is a pyrimidine derivative with a chlorobenzyl substituent at the N1 position. The molecular formula of this compound is C13H13ClN3, and its molecular weight is 248.71 g/mol. The presence of the chlorine atom on the benzyl group imparts unique chemical properties to the molecule, making it an interesting candidate for various chemical reactions and biological studies. The compound is typically a white crystalline solid with a melting point ranging from 105 to 107°C.
The solubility of N-(4-Chlorobenzyl)pyrimidin-2-amine in water is limited, but it is soluble in organic solvents such as dimethyl sulfoxide (DMSO), ethanol, and methanol. These solubility characteristics are crucial for its use in various experimental settings, including cell culture studies and in vitro assays.
Synthesis Methods
The synthesis of N-(4-Chlorobenzyl)pyrimidin-2-amine can be achieved through several routes, each offering different advantages in terms of yield, purity, and scalability. One common method involves the reaction of 2-chloropyrimidine with 4-chlorobenzylamine in the presence of a base such as potassium carbonate or sodium hydride. This reaction typically proceeds via nucleophilic substitution at the 2-position of the pyrimidine ring.
Another approach involves the coupling of 4-chlorobenzyl chloride with 2-amino-pyrimidine using a suitable coupling agent such as potassium carbonate or cesium carbonate. This method has been reported to yield high purity products with good yields, making it suitable for large-scale production.
Biological Activities and Therapeutic Potential
N-(4-Chlorobenzyl)pyrimidin-2-amine has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. One of the key areas of research has been its anti-inflammatory properties. Studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory diseases.
In addition to its anti-inflammatory effects, N-(4-Chlorobenzyl)pyrimidin-2-amine has also been investigated for its antiviral properties. Recent research has demonstrated that this compound can inhibit the replication of several viruses, including influenza virus and herpes simplex virus (HSV). The mechanism of action appears to involve interference with viral entry into host cells and inhibition of viral protein synthesis.
Clinical Applications and Research Advances
The therapeutic potential of N-(4-Chlorobenzyl)pyrimidin-2-amine has led to several preclinical studies aimed at evaluating its safety and efficacy. Preclinical trials have shown promising results in animal models of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. These studies have demonstrated that the compound can effectively reduce inflammation and improve disease outcomes without significant adverse effects.
In the realm of antiviral research, clinical trials are currently underway to evaluate the efficacy of N-(4-Chlorobenzyl)pyrimidin-2-amine in treating viral infections. Early results from these trials have been encouraging, with the compound showing potent antiviral activity against a range of viruses.
Future Directions and Conclusion
The ongoing research on N-(4-Chlorobenzyl)pyrimidin-2-amine highlights its potential as a valuable therapeutic agent in various medical applications. Future studies will likely focus on optimizing its pharmacological properties, improving its bioavailability, and exploring new therapeutic targets. The development of novel formulations and delivery systems may further enhance its clinical utility.
In conclusion, N-(4-Chlorobenzyl)pyrimidin-2-amine (CAS No. 23676-57-5) is a promising compound with a wide range of biological activities and therapeutic potentials. Its unique chemical structure and versatile properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences.
23676-57-5 (N-(4-Chlorobenzyl)pyrimidin-2-amine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)